Cas no 63787-13-3 (Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester)

Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester structure
63787-13-3 structure
Product Name:Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester
CAS No:63787-13-3
MF:C12H13ClO3
MW:240.682822942734
CID:425735
PubChem ID:10800114
Update Time:2025-04-19

Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester
    • methyl 3-[4-(2-chloroacetyl)phenyl]propanoate
    • SCHEMBL9294508
    • DTXSID30445107
    • methyl 3-(4-chloroacetylphenyl)-propionate
    • WZTUDEBHYBHGHD-UHFFFAOYSA-N
    • methyl 3-(4-chloroacetylphenyl)propionate
    • 63787-13-3
    • Inchi: 1S/C12H13ClO3/c1-16-12(15)7-4-9-2-5-10(6-3-9)11(14)8-13/h2-3,5-6H,4,7-8H2,1H3
    • InChI Key: WZTUDEBHYBHGHD-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC(=CC=1)CCC(=O)OC)=O

Computed Properties

  • Exact Mass: 240.05539
  • Monoisotopic Mass: 240.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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